Cas no 144429-81-2 (2-[9-Cyano-3,6-bis(dimethylamino)-9H-xanthen-9-YL]benzoic acid)

• Product name: 2-[9-Cyano-3,6-bis(dimethylamino)-9H-xanthen-9-YL]benzoic acid
• CAS No: 144429-81-2
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 2777484
• PubChem ID: 71345720

2-[9-Cyano-3,6-bis(dimethylamino)-9H-xanthen-9-YL]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50771975
• 144429-81-2
• 2-[9-CYANO-3,6-BIS(DIMETHYLAMINO)-9H-XANTHEN-9-YL]BENZOIC ACID
• 2-[9-Cyano-3,6-bis(dimethylamino)-9H-xanthen-9-YL]benzoic acid

• Inchi： InChI=1S/C25H23N3O3/c1-27(2)16-9-11-20-22(13-16)31-23-14-17(28(3)4)10-12-21(23)25(20,15-26)19-8-6-5-7-18(19)24(29)30/h5-14H,1-4H3,(H,29,30)
• InChI Key： DITNNQUNCRJOHP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 413.17394160Da
• Monoisotopic Mass: 413.17394160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.8Ų